Cas no 2229312-13-2 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylmethanamine)

1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylmethanamine structure
2229312-13-2 structure
Product Name:1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylmethanamine
CAS No:2229312-13-2
MF:C12H15NO2
MW:205.253003358841
CID:5862548
PubChem ID:165677880
Update Time:2023-12-26

1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylmethanamine
    • [1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]methanamine
    • EN300-1783998
    • 2229312-13-2
    • Inchi: 1S/C12H15NO2/c13-8-12(5-6-12)11-7-14-9-3-1-2-4-10(9)15-11/h1-4,11H,5-8,13H2
    • InChI Key: QQFYRKOJEZCODM-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC1C1(CN)CC1

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44.5Ų

1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1783998-1g
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